Cas no 60093-16-5 (1,2,4-Thiadiazole-3,5-diamine,N5-2-propen-1-yl-)

• Product Name: 1,2,4-Thiadiazole-3,5-diamine,N5-2-propen-1-yl-
• CAS No: 60093-16-5
• MF: C₅H₈N₄S
• MW: 156.208818435669
• CID: 502061
• Update Time: 2026-04-29

1,2,4-Thiadiazole-3,5-diamine,N5-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole-3,5-diamine,N5-2-propen-1-yl-
• 3-AMINO-5-ALLYLAMINO-1,2,4-THIADIAZOLE
• 5-N-prop-2-enyl-1,2,4-thiadiazole-3,5-diamine
• 5-allylamino-3-amino-1,2,4-thiadiazole
• N5-2-Propen-1-Yl-1,2,4-Thiadiazole-3,5-Diamine
• N5-allyl-[1,2,4]thiadiazole-3,5-diamine

• Inchi： InChI=1S/C5H8N4S/c1-2-3-7-5-8-4(6)9-10-5/h2H,1,3H2,(H3,6,7,8,9)
• InChI Key： MYISXCAAYLVJSC-UHFFFAOYSA-N
• SMILES： C=CCN=C1NC(=N)NS1

Computed Properties

• Exact Mass: 156.04700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 160-162°C
• PSA: 92.07000
• LogP: 1.37240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1,2,4-Thiadiazole-3,5-diamine,N5-2-propen-1-yl-

1,2,4-Thiadiazole-3,5-diamine, N5-2-propen-1-yl (CAS No. 60093-16-5): A Comprehensive Overview

1,2,4-Thiadiazole-3,5-diamine, N5-2-propen-1-yl (CAS No. 60093-16-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiadiazole ring and an amine group substituted with a propenyl moiety. The combination of these functional groups endows the compound with a range of chemical and biological properties that make it an interesting subject for both academic and industrial investigations.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its stability and reactivity, making it a valuable building block in the synthesis of various pharmaceuticals and agrochemicals. The amine group, particularly when substituted with an allyl (propenyl) moiety, adds further complexity to the molecule, influencing its solubility, reactivity, and biological activity.

Recent studies have highlighted the potential of 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl in several areas of research. One notable application is in the development of antimicrobial agents. The thiadiazole ring has been shown to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the amine group and the propenyl substituent can enhance this activity by improving the compound's ability to penetrate bacterial cell walls and disrupt essential cellular processes.

In addition to its antimicrobial properties, 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl has also been explored for its antiviral potential. Research has demonstrated that compounds containing thiadiazole rings can inhibit viral replication by interfering with key viral enzymes. The propenyl substituent may play a role in enhancing the compound's antiviral activity by facilitating its interaction with viral targets.

The compound's anti-inflammatory properties have also been investigated. Inflammation is a complex biological response involving various mediators and signaling pathways. Compounds with thiadiazole rings have been shown to modulate these pathways by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). The amine group and propenyl substituent may contribute to this effect by enhancing the compound's ability to interact with specific inflammatory targets.

Another area of interest is the use of 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl in cancer research. Thiadiazole-containing compounds have been studied for their ability to induce apoptosis in cancer cells and inhibit tumor growth. The propenyl substituent may enhance these effects by improving the compound's cellular uptake and interaction with cancer-related targets such as kinases and transcription factors.

From a synthetic chemistry perspective, 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl can be prepared through various routes. One common method involves the reaction of 3-aminothiophene with an appropriate nitrile or isothiocyanate followed by substitution with an allyl halide. This synthetic approach allows for the introduction of different substituents on the thiadiazole ring and amine group, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

The physical properties of 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl are also noteworthy. It typically appears as a white or off-white solid with a melting point ranging from 80°C to 90°C. The compound is moderately soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays.

In terms of safety and handling, while 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl is not classified as a hazardous material under current regulations, it should be handled with care in laboratory settings to avoid exposure through inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

Future research on 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl is likely to focus on optimizing its pharmacological properties for specific therapeutic applications. This may involve modifying the molecular structure to enhance potency and selectivity while minimizing potential side effects. Additionally, studies aimed at understanding the mechanism of action of this compound at a molecular level will be crucial for advancing its development as a therapeutic agent.

In conclusion, 1,2,4-thiadiazole-3,5-diamine, N5-2-propen-1-yl (CAS No. 60093-16-5) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique molecular structure provides a foundation for further exploration into its biological activities and potential therapeutic uses. As research in this area continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.